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Compound of Interest

Compound Name: Ptio

Cat. No.: B097688 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This guide provides essential information and step-by-step procedures for the safe

disposal of PTIO (2-Phenyl-4,4,5,5-tetramethylimidazoline-1-oxyl 3-oxide), a stable free radical

commonly used as a nitric oxide (NO) scavenger.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult your institution's specific

safety protocols and the material's Safety Data Sheet (SDS). When handling solid PTIO,

appropriate personal protective equipment (PPE) must be worn to prevent inhalation and skin

contact.

Recommended Personal Protective Equipment (PPE):

Respiratory Protection: A dust mask (N95 or equivalent) is necessary when handling the

powder form to avoid inhalation.

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

accidental splashes or dust.

Hand Protection: Chemical-resistant gloves are required to prevent skin contact.
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While specific hazardous waste classification for PTIO is not readily available in public

documentation, it should be treated as a potentially hazardous chemical waste stream.

According to Sigma-Aldrich, PTIO is classified as a "Combustible Solid" (Storage Class 11).

The disposal of PTIO and its containers must adhere to all local, state, and federal regulations

governing chemical waste. It is the responsibility of the waste generator to determine if the

waste meets the criteria of hazardous waste as defined by regulatory bodies such as the EPA.

Step-by-Step Disposal Procedures
The following is a general procedural guide for the disposal of PTIO. Always follow your

institution's specific hazardous waste management guidelines.

Waste Collection:

Collect waste PTIO, including any unused or expired material, in its original container or a

clearly labeled, compatible waste container.

Do not mix PTIO waste with other chemical waste streams unless explicitly permitted by

your institution's waste management plan.

Container Management:

Ensure the waste container is in good condition and securely sealed to prevent leaks or

spills.

Label the container clearly with "Hazardous Waste" and the full chemical name: "2-Phenyl-

4,4,5,5-tetramethylimidazoline-1-oxyl 3-oxide (PTIO)".

Disposal of Contaminated Materials:

Any materials contaminated with PTIO, such as gloves, weighing papers, or absorbent

pads, must also be disposed of as hazardous waste.

Collect these materials in a separate, clearly labeled hazardous waste bag or container.

Empty Container Disposal:
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Empty containers that held PTIO should be treated as hazardous waste and not be

reused. These containers must be disposed of in accordance with institutional and

regulatory guidelines for hazardous waste.

Arranging for Pickup:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the collection and disposal of the hazardous waste.

Quantitative Data Summary
Property Data Source

Chemical Formula C₁₃H₁₇N₂O₂ Sigma-Aldrich

Molecular Weight 233.29 g/mol Sigma-Aldrich

Form Powder Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Storage Class 11 (Combustible Solids) Sigma-Aldrich

PTIO Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PTIO and

associated waste.
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Caption: Logical workflow for the safe disposal of PTIO.

To cite this document: BenchChem. [Proper Disposal of PTIO: A Guide for Laboratory
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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